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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the use of Permabond
910, a methyl cyanoacrylate adhesive, in a laboratory setting. Tailored for researchers,

scientists, and drug development professionals, this document outlines the material's

properties, safety protocols, and specific applications, including detailed experimental

procedures and potential interactions with common laboratory assays.

Core Properties and Safety Data
Permabond 910 is a single-component, low-viscosity, fast-curing adhesive designed for

bonding metal surfaces, but it also demonstrates strong adhesion to a variety of plastics and

rubbers.[1][2] Its rapid polymerization at room temperature, initiated by surface moisture,

makes it a convenient tool for various laboratory applications.[3]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of uncured and cured

Permabond 910.

Table 1: Physical Properties of Uncured Permabond 910
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Property Value

Chemical Composition Methyl Cyanoacrylate

Appearance Colorless Liquid

Viscosity 70 - 90 cP

Specific Gravity 1.05

Flash Point 80 - 93.3 °C (176 - 200 °F)

Odor Pungent, Irritating

VOC Content <20 g/L

Source:[4]

Table 2: Performance Characteristics of Cured Permabond 910

Property Value

Full Cure Time 24 hours

Hardness 85 Shore D

Dielectric Strength 25 kV/mm

Temperature Range -55 to 82 °C (-65 to 180 °F)

Shear Strength (Steel) 23-29 N/mm² (3300-4200 psi)

Impact Strength 3-5 kJ/m²

Source:[4][5]

Safety and Handling
Permabond 910 is a combustible liquid and can cause skin, eye, and respiratory irritation.[6] It

bonds to skin and eyes in seconds.[7] Adherence to strict safety protocols is mandatory.

Table 3: Hazard Identification and Precautionary Statements
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Hazard GHS Code Precautionary Statement

Combustible liquid H227
Keep away from heat, sparks,

and open flame.[6]

Causes skin irritation H315

Wash skin thoroughly after

handling. Wear protective

gloves.[6]

Causes serious eye irritation H319

Wear eye protection. IF IN

EYES: Rinse cautiously with

water for several minutes.[6]

May cause respiratory irritation H335

Avoid breathing vapor/spray.

Use only in a well-ventilated

area.[6]

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety goggles. A face shield is recommended if there is a

risk of splashing.[6]

Hand Protection: Nitrile rubber or Viton™ gloves are recommended. Do not use cotton or

other absorbent gloves, as the adhesive can cause them to undergo rapid polymerization,

generating heat and potentially causing burns.[6][8]

Respiratory Protection: Use in a well-ventilated area. If ventilation is insufficient, respiratory

protection may be required.[6]

First Aid Measures:

Skin Contact: Do not pull bonded skin apart. Soak in warm, soapy water and gently peel or

roll the skin apart.[6]

Eye Contact: Flush with water for several minutes. If eyelids are bonded, apply a pad soaked

in warm water to allow for separation. Seek immediate medical attention.[6]

Inhalation: Move the person to fresh air.[6]
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Ingestion: Immediate bonding of the mouth may occur. Do not induce vomiting. Seek medical

attention.[6]

A workflow for the safe handling of Permabond 910 in a laboratory setting is illustrated below.
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Start: Prepare for Adhesive Use

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Nitrile/Viton Gloves
- Lab Coat

Ensure Adequate Ventilation
- Fume Hood or

- Well-Ventilated Area

Prepare Substrate Surfaces
- Clean, dry, and free of grease
- Use acetone or isopropanol

Apply Adhesive Sparingly
to One Surface

Assemble Components Quickly
and Apply Pressure

Allow for Curing
(Fixture in 10-15s, Full Cure in 24h)

Clean Up and Dispose of Waste
- Polymerize spills with water

- Dispose according to regulations

End

Click to download full resolution via product page

Safe Handling Workflow for Permabond 910
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Experimental Protocols for Laboratory Applications
Permabond 910 and other cyanoacrylate adhesives have found utility in various specialized

laboratory procedures. The following sections provide detailed protocols for some of these

applications.

Mounting Medium for Microscopy Tissue Sections
Cyanoacrylate adhesives can be used as a rapid and permanent mounting medium for stained

resin-embedded semi-thin sections for light microscopy.[6][9]

Experimental Protocol:

Prepare the Stained Section: Ensure the stained tissue section on the glass slide is

completely dry.

Apply Adhesive: Place a small drop of Permabond 910 onto the center of the coverslip.

Mount the Coverslip: Invert the coverslip and carefully lower it onto the tissue section at an

angle to avoid trapping air bubbles.

Apply Gentle Pressure: Apply gentle, even pressure to the coverslip to spread the adhesive

into a thin, uniform layer.

Curing: The adhesive will set within seconds, creating a permanent mount.

Observation: The slide is ready for immediate observation under a light microscope.

A visual representation of this workflow is provided below.
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Start: Prepare Stained Tissue Section on Slide

Ensure Section is Completely Dry

Apply a Small Drop of Permabond 910
to the Center of the Coverslip

Invert and Lower Coverslip onto Section
at an Angle to Avoid Air Bubbles

Apply Gentle, Even Pressure
to Spread Adhesive

Adhesive Cures in Seconds,
Creating a Permanent Mount

Slide is Ready for Immediate
Microscopic Observation

End

Click to download full resolution via product page

Microscopy Slide Mounting Workflow

Sealing of Microfluidic Devices
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Cyanoacrylate adhesives can be used for the rapid prototyping and sealing of microfluidic

devices, particularly those made from materials like PMMA (polymethyl methacrylate).

Experimental Protocol:

Surface Preparation: Ensure the surfaces of the microfluidic device and the coverslip or

bonding layer are clean, dry, and free from any contaminants. Use a suitable solvent like

isopropanol for cleaning.

Adhesive Application: Apply a very thin, uniform layer of Permabond 910 to the bonding

surface of the microfluidic device. Avoid applying excess adhesive that could clog the

microchannels.

Alignment and Bonding: Quickly and accurately align the coverslip or bonding layer with the

microfluidic device.

Apply Pressure: Apply firm, even pressure to ensure a thin bond line and good contact

between the surfaces.

Curing: Allow the device to cure. While fixture strength is achieved quickly, allow for a full 24-

hour cure for optimal bond strength.

Post-Bonding Inspection: Inspect the device under a microscope to ensure the channels are

not blocked and the seal is intact.

The logical flow for this procedure is diagrammed below.
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Start: Prepare Microfluidic Device and Bonding Layer

Clean and Dry Bonding Surfaces
(e.g., with Isopropanol)

Apply a Thin, Uniform Layer of Permabond 910
to the Device's Bonding Surface

Quickly Align and Bond the
Coverslip/Bonding Layer

Apply Firm, Even Pressure

Allow for Full 24-Hour Cure

Inspect for Channel Integrity and Seal Quality

End

Click to download full resolution via product page

Microfluidic Device Sealing Workflow
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Biocompatibility and Potential for Assay
Interference
For researchers in drug development and the life sciences, understanding the biocompatibility

of materials and their potential to interfere with biological assays is critical.

Cytotoxicity and Biocompatibility
Cyanoacrylate adhesives, particularly methyl and ethyl cyanoacrylates, have been shown to

exhibit some level of cytotoxicity in direct contact assays with cell cultures.[10] The degradation

of these adhesives can release byproducts, such as formaldehyde, which are toxic to cells.

Longer-chain cyanoacrylates (e.g., butyl and octyl) are generally considered more

biocompatible.[11]

When using Permabond 910 in applications where it may come into contact with biological

samples, it is crucial to consider the potential for leachable substances from the cured

adhesive to affect cell viability and function. Indirect contact, where the adhesive does not

directly touch the cells, may mitigate some of the cytotoxic effects.

Sterilization of Bonded Devices
For applications requiring sterility, such as cell culture experiments, devices bonded with

Permabond 910 may be sterilized. Common methods for sterilizing medical devices include

ethylene oxide (EtO) gas, gamma irradiation, and autoclave.[4] However, the compatibility of

Permabond 910 with these methods should be carefully considered, as some sterilization

processes can affect the adhesive's integrity and performance. Dry heat sterilization at lower

temperatures (70-140°C) has been suggested for cyanoacrylate compositions.[12] It is

recommended to validate any sterilization method to ensure it does not compromise the bond

strength or the sterility of the device.

Potential for Interference in Biological Assays
The chemical nature of cyanoacrylate adhesives and their curing byproducts presents a

potential for interference with sensitive biological assays.

Table 4: Potential for Assay Interference
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Assay Type Potential for Interference Rationale

PCR High

Studies have shown that the

presence of cyanoacrylate can

hamper the amplification of

DNA, particularly from small

stains, depending on the DNA

extraction method.[4] This

could be due to the

degradation of DNA,

sequestration of DNA, or

inhibition of the polymerase

enzyme.[13]

ELISA Moderate

Leachables from the adhesive

could potentially interfere with

antibody-antigen binding,

enzyme activity, or cause non-

specific binding to the plate

surface, leading to false

positive or false negative

results.[14][15]

Cell-Based Assays High

As discussed in the cytotoxicity

section, leachables can

directly impact cell viability,

proliferation, and signaling

pathways, confounding the

results of cell-based assays.[1]

[16]

The logical relationship of potential assay interference is visualized in the following diagram.
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Potential for Assay Interference by Permabond 910

Chemical Compatibility
The cured adhesive has good resistance to non-polar solvents like gasoline and motor oil.[7]

However, polar solvents can cause bond deterioration. Alcohols can weaken the bond over

several months, and acetone is an effective solvent for uncured or recently cured

cyanoacrylate.[6][7] Boiling water can also degrade the bond.[7]

Table 5: Chemical Resistance of Cured Permabond 910
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Chemical Resistance

Isopropanol Good (for cleaning uncured adhesive)

Acetone Poor (can be used as a solvent)[17]

Alcohols Fair (prolonged exposure can weaken bond)[6]

Non-polar Solvents (e.g., oils) Excellent

Water (room temperature) Good

Boiling Water Poor[6]

Conclusion
Permabond 910 is a versatile and fast-acting adhesive with several potential applications in a

laboratory setting, from sample preparation for microscopy to the prototyping of microfluidic

devices. However, its use requires strict adherence to safety protocols due to its hazardous

properties. For researchers in the life sciences and drug development, careful consideration

must be given to the potential for cytotoxicity and interference with sensitive biological assays.

When used appropriately and with an understanding of its limitations, Permabond 910 can be

a valuable tool in the researcher's toolkit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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